Cas no 98773-80-9 (3-(Furan-2-yl)propan-1-amine)

3-(Furan-2-yl)propan-1-amine structure
3-(Furan-2-yl)propan-1-amine structure
Product Name:3-(Furan-2-yl)propan-1-amine
CAS No:98773-80-9
MF:C7H11NO
MW:125.168341875076
CID:2196291
Update Time:2023-08-07

3-(Furan-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Furyl)propan-1-amine
    • 3-(furan-2-yl)propan-1-amine
    • Furanpropanamine
    • 3-(2-furyl)propylamine
    • BMBNEIGPGNXTRH-UHFFFAOYSA-N
    • 3-Furan-2-yl-propylamine
    • 3-(2-furyl)-1-propanamine
    • 3-(2-furyl)propan-1-amine oxalate
    • 3-(2-Furyl)propane-1-amine
    • HMS1704M04
    • BBL030544
    • SBB047796
    • STK500346
    • 3731AE
    • 3-(2-Furyl)-1-propanamine AldrichCPR
    • 3-(2-Furyl)-1-propanamine, AldrichCPR
    • ST41504
    • 3-(Furan-2-yl)propan-1-amine
    • Inchi: 1S/C7H11NO/c8-5-1-3-7-4-2-6-9-7/h2,4,6H,1,3,5,8H2
    • InChI Key: BMBNEIGPGNXTRH-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1CCCN

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 75.3
  • XLogP3: 1.1
  • Topological Polar Surface Area: 39.2
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